Methyl (1R,2R)-2-(trifluoromethyl)cyclobutane-1-carboxylate

• IUPAC Name: methyl (1R,2R)-2-(trifluoromethyl)cyclobutane-1-carboxylate
• InChI: InChI=1S/C7H9F3O2/c1-12-6(11)4-2-3-5(4)7(8,9)10/h4-5H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key: IVJSRDJVARZABR-RFZPGFLSSA-N
• Canonical SMILES: COC(=O)C1CCC1C(F)(F)F
• Isomeric SMILES: COC(=O)[C@@H]1CC[C@H]1C(F)(F)F
• Molecular Formula: C7H9F3O2
• Molecular Weight: 182.14 g/mol

Description

Methyl (1R,2R)-2-(trifluoromethyl)cyclobutane-1-carboxylate, also known as TFMK, is a chemical compound that has been widely used in scientific research. It is a fluorinated derivative of cyclobutane, which has unique properties that make it useful for various applications.

Scientific Research Applications

Natural Cyclobutane-Containing Alkaloids

Research on natural cyclobutane-containing alkaloids, derived from terrestrial and marine species, has highlighted their antimicrobial, antibacterial, antitumor, and other activities. These compounds serve as an important source of leads for drug discovery. The synthesis, origins, and biological activities of these alkaloids have been reviewed, suggesting new possible applications based on predictive bioactivity analysis (Sergeiko et al., 2008).

[2 + 2]-Cycloaddition-Derived Cyclobutane Natural Products

The structural diversity, sources, bioactivities, and biomimetic syntheses of [2 + 2]-type cyclobutane natural products have been extensively reviewed. These compounds, derived from both intermolecular and intramolecular cycloaddition reactions, have drawn attention due to their unique structures and diverse biological effects. This review encompasses the progress in research through the end of 2021, including structural revisions and the exploration of their synthetic challenges (Yang et al., 2022).

DNA Methyltransferase Inhibitors

The review on DNA methyltransferase inhibitors discusses their development as anticancer agents, highlighting the reversal of epimutations in cancer therapy. Four nucleoside analogs of deoxycytidine have been clinically tested, with 5-azacytidine and 5-aza-2'-deoxycytidine showing promise against leukemia. This highlights the potential clinical role of these agents in combination therapy for cancer treatment (Goffin & Eisenhauer, 2002).

Environmental Applications and Adsorption Technologies

Cyclodextrin–epichlorohydrin polymers, studied for their ability to form inclusion complexes with pollutants, are of significant interest for environmental applications, including water and wastewater treatment. These materials demonstrate efficient pollutant removal capabilities, underscoring their potential for environmental remediation and safety (Crini, 2021).

Controlled Release and Stabilization of Active Compounds

Research on the stabilization and controlled release of gaseous/volatile active compounds, such as 1-methylcyclopropene, aims to improve the safety and quality of fresh produce. Various approaches have been developed for the controlled release of these compounds, indicating their application potential in postharvest management and preservation of fresh produce (Chen et al., 2020).